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Compound of Interest

Compound Name: 2-Chloro-1,4-benzoquinone

Cat. No.: B1222853 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Chloro-1,4-benzoquinone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

from the supplier and adhere to all institutional and governmental safety protocols before

handling this chemical.

Chemical and Physical Properties
2-Chloro-1,4-benzoquinone (CAS No: 695-99-8) is a highly reactive chlorinated quinone used

as a synthetic intermediate in organic chemistry, particularly in the synthesis of dyes and

agrochemicals.[1] Its reactivity makes it a valuable electrophile but also necessitates careful

handling due to its toxicological profile.[1][2] It appears as a yellow to brown crystalline solid.[3]

[4]

Table 1: Physicochemical Properties of 2-Chloro-1,4-benzoquinone
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Property Value Source(s)

CAS Number 695-99-8 [5][6]

Molecular Formula C₆H₃ClO₂ [4][5]

Molecular Weight 142.54 g/mol [5][7]

Appearance
Yellow to brown crystalline

solid
[2][3]

Melting Point 52-57 °C [5][8]

Boiling Point ~210 °C (with decomposition) [2][5]

Density 1.40 g/cm³ [2][5]

Flash Point 83 °C [5][8]

Solubility

Slightly soluble in water;

Soluble in organic solvents

(e.g., ethanol, ether, ACN,

THF, DCM). Rapidly

hydrolyzes in water.

[1]

| Vapor Pressure | 0.196 mmHg at 25°C |[5] |

Hazard Identification and Classification
2-Chloro-1,4-benzoquinone is classified as a hazardous chemical. The primary hazards are

irritation to the skin, eyes, and respiratory system, with potential for harm if swallowed.[7][9][10]

The signal word associated with this chemical is "Warning".[9][11]

Table 2: GHS Hazard Classification for 2-Chloro-1,4-benzoquinone
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Hazard Class Category Hazard Statement Source(s)

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation

[7][9]

Serious Eye

Damage/Eye Irritation
2 / 2A

H319: Causes serious

eye irritation
[7][9][12]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[7][9]

| Acute Toxicity, Oral | 4 | H302: Harmful if swallowed |[7] |

Note: Some sources may classify acute oral toxicity as Category 3 ("Toxic if swallowed").[12]

Users should always refer to the specific SDS provided by the supplier.

Toxicological Information
While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for 2-Chloro-1,4-benzoquinone are not readily available in public

literature[13], the GHS classification indicates a significant hazard profile. The toxicity of p-

benzoquinone and its derivatives is generally attributed to two primary mechanisms: the

generation of reactive oxygen species (ROS) through redox cycling and the alkylation of

essential biological macromolecules like proteins and DNA.[14]

Mechanisms of Toxicity (Inferred from Benzoquinone
Derivatives)
Studies on the parent compound, 1,4-benzoquinone, and other derivatives provide insight into

the likely toxicological pathways:

Oxidative Stress: Benzoquinones can undergo redox cycling, leading to the formation of

ROS.[14] An excess of ROS can overwhelm cellular antioxidant defenses, leading to

oxidative stress, which damages lipids, proteins, and DNA. A study on 1,4-benzoquinone

demonstrated that it induces ROS production, which in turn activates the ERK/MAPK

signaling pathway, a key regulator of cell proliferation and survival.[15]
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Enzyme Inhibition: As a reactive electrophile, 1,4-benzoquinone can form covalent adducts

with cellular nucleophiles, particularly the thiol groups of cysteine residues in proteins.[4] This

can lead to enzyme inhibition. For example, 1,4-benzoquinone has been shown to

irreversibly inhibit protein tyrosine phosphatase PTPN2, a key regulator in hematopoietic

cells. This inhibition leads to altered STAT1 signaling, a pathway implicated in benzene-

induced leukemia.[4]

Genotoxicity: The metabolite 1,4-benzoquinone is considered the primary driver of benzene-

induced genotoxicity.[16] It can interfere with topoisomerase enzymes, which are critical for

maintaining DNA structure during replication, leading to replication fork stalling and DNA

double-strand breaks.[16][17]

First-Aid Measures
Immediate action is required in case of exposure. Ensure safety showers and eyewash stations

are readily accessible.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[9][18]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, get medical advice/attention.[12][18]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If you feel unwell, call a POISON

CENTER or doctor.[12][18]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a POISON CENTER or doctor immediately.[12][18]

Handling, Storage, and Disposal
Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid formation and inhalation of dust.[13] Avoid contact with skin, eyes, and clothing. Wear

appropriate personal protective equipment (PPE). Wash hands and any exposed skin

thoroughly after handling.[13]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13] For

long-term stability and to prevent polymerization, it is recommended to store under an inert

gas at -20°C in a sealed, light-protected (amber) vial.[1] Keep away from incompatible

materials such as strong bases, reducing agents, and nucleophiles.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not allow the product to enter

drains.[13]

Accidental Release and Fire-Fighting Measures
Accidental Release: Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid

dust formation and breathing dust/vapors. Use personal protective equipment. For cleanup,

use dry methods (sweep or vacuum) and place the material into a suitable, labeled container

for disposal. Avoid generating dust.[13]

Fire-Fighting: Suitable extinguishing media include dry chemical, carbon dioxide (CO₂),

alcohol-resistant foam, or water spray.[18] Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear.[18] When heated, the compound may

decompose and release toxic and corrosive gases such as carbon monoxide, carbon

dioxide, and hydrogen chloride gas.[18]

Experimental Protocols for Hazard Assessment
While specific toxicological studies for 2-chloro-1,4-benzoquinone are not publicly detailed, its

irritancy and toxicity would be assessed using standardized methodologies, such as those

established by the Organisation for a co-operation and Development (OECD).

In Vitro Skin Irritation Testing (Based on OECD TG 439)
This test evaluates the potential of a chemical to cause skin irritation using a Reconstructed

Human Epidermis (RhE) model, which mimics the properties of the human epidermis.[11][19]

Tissue Preparation: Commercially available RhE tissue models are equilibrated in a culture

medium.[19]
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Chemical Application: A precise amount of the test chemical (e.g., 2-chloro-1,4-
benzoquinone, likely dissolved in a suitable solvent) is applied topically to the surface of the

RhE tissue. A negative control (solvent) and a positive control (a known irritant like 5% SDS)

are run in parallel.[15]

Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.g.,

60 minutes), after which they are thoroughly rinsed to remove the chemical. The tissues are

then transferred to a fresh medium and incubated for a post-exposure period (e.g., 42

hours).[11]

Viability Assessment: Cell viability is determined using a quantitative assay, most commonly

the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple

formazan product. The amount of formazan produced is measured spectrophotometrically.

[19]

Classification: The tissue viability of the chemical-treated group is calculated as a percentage

relative to the negative control. According to UN GHS criteria, a chemical is classified as a

skin irritant (Category 2) if the mean tissue viability is less than or equal to 50%.[11]

In Vivo Acute Eye Irritation Testing (Based on OECD TG
405)
This guideline describes the procedure for assessing eye irritation or corrosion in live animals,

typically albino rabbits. It is performed sequentially to minimize animal use and suffering.[5][18]

Pre-Test Evaluation: Before in vivo testing, a weight-of-the-evidence analysis is performed.

Chemicals with known corrosive properties or a pH of ≤2.0 or ≥11.5 are not tested.[1][5]

Animal Preparation: Healthy young adult albino rabbits are used. Both eyes are examined 24

hours before the test to ensure no pre-existing irritation or defects are present.[5][20] The

use of systemic analgesics and topical anesthetics is required to minimize pain and distress.

[5]

Chemical Application: A single dose of the test substance is applied into the conjunctival sac

of one eye of the animal. The other eye remains untreated and serves as a control.[18]
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Observation and Scoring: The eyes are examined at 1, 24, 48, and 72 hours after

application.[18] Ocular lesions of the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge) are scored according to a standardized scale (Draize scale).[1] The

observation period may be extended to assess the reversibility of the effects.[1]

Classification: If a corrosive or severe irritant effect is observed in the first animal, the test is

terminated. If not, the response is confirmed using up to two additional animals in a

sequential manner.[5] The final classification is based on the severity and reversibility of the

observed lesions.

Visualizations: Pathways and Workflows
The following diagrams illustrate a potential mechanism of toxicity and a critical safety

workflow.

Mechanism of Toxicity
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Caption: Inferred mechanism of 2-Chloro-1,4-benzoquinone toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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